Cas no 2418676-45-4 (2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclohexyl)acetamide hydrochloride)

• Product Name: 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclohexyl)acetamide hydrochloride
• CAS No: 2418676-45-4
• MF: C₁₉H₂₆Cl₂N₄O
• MW: 397.341942310333
• CID: 6527141
• PubChem ID: 165789975
• Update Time: 2025-07-25

2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclohexyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclohexyl)acetamide hydrochloride
• 2418676-45-4
• EN300-26685656

• Inchi： 1S/C19H25ClN4O.ClH/c20-16-5-4-6-17(13-16)24-11-9-23(10-12-24)14-18(25)22-19(15-21)7-2-1-3-8-19;/h4-6,13H,1-3,7-12,14H2,(H,22,25);1H
• InChI Key： VCTDCHOEFSQSQY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(CC(NC2(C#N)CCCCC2)=O)CC1.Cl

Computed Properties

• Exact Mass: 396.1483669g/mol
• Monoisotopic Mass: 396.1483669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclohexyl)acetamide hydrochloride

Introduction to 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclohexyl)acetamide hydrochloride (CAS No. 2418676-45-4)

2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclohexyl)acetamide hydrochloride, identified by its CAS number 2418676-45-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in medicinal chemistry. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical and pharmacological properties.

The molecular framework of 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclohexyl)acetamide hydrochloride features a piperazine ring substituted with a 3-chlorophenyl group, which is a common motif in many pharmacologically active agents. The piperazine moiety is known for its ability to interact with various biological targets, including neurotransmitter receptors and ion channels. The presence of the 3-chlorophenyl group enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes.

In addition to the piperazine core, the compound contains a cyanocyclohexyl group and an acetamide moiety. The cyanocyclohexyl group introduces a cyano functional group, which can participate in hydrogen bonding and other non-covalent interactions with biological targets. The acetamide group provides a polar region that can interact with polar residues in proteins, further influencing the compound's binding affinity and selectivity.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation in pharmaceutical applications. This solubility profile is crucial for drug delivery systems, as it allows for easier administration and improved bioavailability.

Recent research in the field of medicinal chemistry has highlighted the importance of piperazine derivatives in the development of new therapeutic agents. Studies have demonstrated that compounds containing piperazine rings exhibit a wide range of biological activities, including antipsychotic, antidepressant, and antihistaminic effects. The specific substitution pattern on the piperazine ring can significantly influence the pharmacological properties of these compounds.

The synthesis of 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclohexyl)acetamide hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the piperazine derivative, introduction of the cyanocyclohexyl group, and final salt formation with hydrochloric acid. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications at specific positions on the molecular framework.

In vitro studies have begun to explore the potential pharmacological activity of 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclohexyl)acetamide hydrochloride. Preliminary data suggest that this compound may interact with various target proteins, including those involved in neurotransmitter signaling pathways. Further research is needed to fully elucidate its mechanism of action and to assess its potential therapeutic applications.

The development of new drugs often involves a comprehensive evaluation of their safety and efficacy. Preclinical studies are essential to determine whether a compound can progress to human clinical trials. These studies typically include toxicology assessments, pharmacokinetic studies, and preliminary efficacy evaluations. The unique structural features of 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclohexyl)acetamide hydrochloride make it an intriguing candidate for further investigation in these areas.

The role of computational chemistry and molecular modeling has become increasingly important in drug discovery. These tools allow researchers to predict the binding affinity and selectivity of compounds towards biological targets before conducting expensive experimental studies. By leveraging computational methods, scientists can optimize the structure of 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclohexyl)acetamide hydrochloride to enhance its pharmacological properties.

In conclusion, 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyanocyclohexyl)acetamide hydrochloride (CAS No. 2418676-45-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further development. As research continues to uncover new insights into its pharmacological properties, this compound may contribute to the discovery of novel therapeutic agents for various diseases.